Cas no 86235-82-7 ( )

  structure
  structure
Product Name: 
CAS No:86235-82-7
MF:C17H14O4
MW:282.290665149689
CID:991450
PubChem ID:300159
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(3-oxo-3-phenylpropanoyl)benzoate
    • METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE
    • NSC174281
    • CHEMBL1814499
    • SCHEMBL11021070
    • DTXSID00306150
    • NSC-174281
    • 86235-82-7
    • Benzoic acid, 4-(1,3-dioxo-3-phenylpropyl)-, methyl ester
    • DS-011443
    • 4-(1,3-Dioxo-3-phenylpropyl)benzoic acid methyl ester
    •  
    • Inchi: 1S/C17H14O4/c1-21-17(20)14-9-7-13(8-10-14)16(19)11-15(18)12-5-3-2-4-6-12/h2-10H,11H2,1H3
    • InChI Key: LRMYWDOAJZQFJQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 282.08920892g/mol
  • Monoisotopic Mass: 282.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 60.4Ų

  Pricemore >>

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